3-(Sulfomethyl)oxetane-3-carboxylic acid

• IUPAC Name: 3-(sulfomethyl)oxetane-3-carboxylic acid
• InChI: InChI=1S/C5H8O6S/c6-4(7)5(1-11-2-5)3-12(8,9)10/h1-3H2,(H,6,7)(H,8,9,10)
• InChI Key: VMWFQDGZNQQLFS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)(CS(=O)(=O)O)C(=O)O
• Molecular Formula: C5H8O6S
• Molecular Weight: 196.18 g/mol

Description

3-(Sulfomethyl)oxetane-3-carboxylic acid is a chemical compound with the CAS Number: 2002032-76-8. It has a molecular weight of 196.18. It is a powder form substance stored at 4°C.

Molecular Structure Analysis

The IUPAC name for this compound is 3-(sulfomethyl)oxetane-3-carboxylic acid. The InChI code is 1S/C5H8O6S/c6-4(7)5(1-11-2-5)3-12(8,9)10/h1-3H2,(H,6,7)(H,8,9,10).

Physical And Chemical Properties Analysis

3-(Sulfomethyl)oxetane-3-carboxylic acid is a powder form substance stored at 4°C. It has a molecular weight of 196.18.

Scientific Research Applications

Bioisosteres in Medicinal Chemistry

• Oxetane as a Carboxylic Acid Isostere : The oxetane ring, including compounds like oxetan-3-ol, has been evaluated as a potential bioisostere for the carboxylic acid functional group. This research demonstrates its promise in drug discovery as a substitute for carboxylic acid moieties, with applications in the development of novel therapeutics (Lassalas et al., 2017).

Organic Synthesis Techniques

• Decarboxylative Radical Sulfonylation : A novel approach in organic synthesis involving the decarboxylative radical sulfonylation with sulfinates was reported. This method has significant implications for the synthesis of compounds in pharmaceutical and agrochemical industries (He et al., 2020).

Material Science and Sensing Technologies

• Lanthanide-Potassium Frameworks : Research on lanthanide-potassium frameworks using sulfonate-carboxylate ligands like biphenyl-3,3'-disulfonyl-4,4'-dicarboxylic acid shows potential in gas sorption, proton conductivity, and luminescent sensing of metal ions. This has applications in environmental monitoring and sensor development (Zhou et al., 2016).

Advanced Catalysis

• Ionic Liquid Catalysts in Polymer Synthesis : The use of sulfonic acid-based ionic liquids as catalysts for the synthesis of various compounds, including polymers, has been investigated. This research contributes to the development of more efficient and environmentally friendly catalytic processes (Khaligh, 2014).

Drug Discovery and Development

• 3-Aminooxetanes in Drug Synthesis : The synthesis of structurally diverse 3-aminooxetanes through the reactivity of oxetan-3-tert-butylsulfinimine has been explored, underscoring its utility in drug discovery for creating novel compounds (Hamzik & Brubaker, 2010).